N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide

• IUPAC Name: N-[(E)-1-[3-[(4-fluorobenzoyl)amino]phenyl]ethylideneamino]-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H18FN3O2S/c1-15(27-28-24(30)21-14-31-22-8-3-2-7-20(21)22)17-5-4-6-19(13-17)26-23(29)16-9-11-18(25)12-10-16/h2-14H,1H3,(H,26,29)(H,28,30)/b27-15+
• InChI Key: KDWFJBZKAGPOJQ-JFLMPSFJSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CSC2=CC=CC=C21)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Isomeric SMILES: C/C(=N\NC(=O)C1=CSC2=CC=CC=C21)/C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H18FN3O2S
• Molecular Weight: 431.5 g/mol

Description

N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of a specific enzyme called histone deacetylase 6 (HDAC6), which has been implicated in a variety of cellular processes. In

Mechanism of Action

N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide works by binding to the active site of this compound, thereby inhibiting its activity. This compound is involved in the deacetylation of proteins, which plays a critical role in a variety of cellular processes. By inhibiting this compound, this compound can disrupt these cellular processes, leading to a variety of biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide is its potency as an this compound inhibitor. This makes it a valuable tool for studying the role of this compound in cellular processes and for developing new cancer treatments. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide. One area of research is the development of new cancer treatments based on this compound. Another area of research is the study of its potential applications in the treatment of inflammatory and neurodegenerative diseases. Additionally, there is potential for the development of new this compound inhibitors based on the structure of this compound.

Synthesis Methods

The synthesis of N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide involves several steps. The first step is the preparation of 3-(1-benzothien-3-ylcarbonyl)propionic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-fluoroaniline to form the intermediate product. Finally, this intermediate product is reacted with hydrazine hydrate to form the desired product.

Scientific Research Applications

N-{3-[N-(1-benzothien-3-ylcarbonyl)ethanehydrazonoyl]phenyl}-4-fluorobenzamide has been studied for its potential applications in a variety of scientific research fields. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to play a critical role in cancer cell growth and survival, and inhibitors of this enzyme have been shown to have anti-cancer properties. This compound has been shown to be a potent inhibitor of this compound, making it a promising candidate for the development of new cancer treatments.